Discovery, bioactivity and biosynthesis of fungal piperazines
Natural Product Reports Pub Date: 2022-11-14 DOI: 10.1039/D2NP00070A
Abstract
Covering: up to the end of July, 2022
Fungi are prolific producers of piperazine alkaloids, which have been shown to exhibit an array of remarkable biological activities. Since the first fungal piperazine, herquline A, was reported from Penicillium herquei Fg-372 in 1979, a plethora of structurally diverse piperazines have been isolated and characterised from various fungal strains. Significant advancements have been made in recent years towards unravelling the biosynthesis of fungal piperazines and numerous synthetic routes have been proposed. This review provides a comprehensive summary of the current knowledge of the discovery, classification, bioactivity and biosynthesis of piperazine alkaloids reported from fungi, and discusses the perspectives for exploring the structural diversity of fungal piperazines via genome mining of the untapped piperazine biosynthetic pathways.
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